Cas no 114024-26-9 (1H-Pyrazolamine)

1H-Pyrazolamine structure
1H-Pyrazolamine structure
Product Name:1H-Pyrazolamine
CAS No:114024-26-9
MF:C3H5N3
MW:83.0918996334076
CID:1201301
PubChem ID:74561
Update Time:2025-04-20

1H-Pyrazolamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolamine
    • A15324
    • J-504718
    • 1h-pyrazole-imine
    • STR03100
    • 3-Amino-1H-pyrazole
    • Q-101973
    • J-504847
    • Pyrazol-3-ylamine
    • PS-9369
    • 3-Aminopyrazole, 98%
    • SY005421
    • 3-Aminopyrazole
    • NS00025989
    • MFCD00005236
    • AKOS002657057
    • aminopyrazole
    • 1-H-Pyrazol-5-amine
    • 2h-pyrazole-3-ylamine
    • 5-aminopyrazole
    • 2H-pyrazol-3-ylamine
    • BCP27171
    • AM20090067
    • 1H-Pyrazol-3-amine
    • 916420-28-5
    • InChI=1/C3H5N3/c4-3-1-2-5-6-3/h1-2H,(H3,4,5,6
    • 3-AMINOPYRAZOLE HYDROCHLORIDE
    • DTXSID00171229
    • NSC76122
    • NSC-76122
    • 1H-Pyrazole-5-amine
    • amino-pyrazole
    • AMY23077
    • BBL008564
    • PB32063
    • 3-amino-2H-pyrazole
    • 3-amino-1H-pyrazol
    • J-504716
    • 1H-pyrazole-3-amine
    • Z240126818
    • F0001-0657
    • A1859
    • AC-4837
    • 1820-80-0
    • PS-9370
    • ALBB-004467
    • BTB7URA7K8
    • 3-amino-pyrazole
    • STK292780
    • NSC 76122
    • EN300-27598
    • 5-Amino-1H-pyrazole
    • 3-amino pyrazole
    • SY128689
    • 1H-pyrazol-5-amine
    • 3-AMINOPYRAZOL
    • DB-005278
    • 3AX
    • 3-Pyrazolamine
    • 1H-5-pyrazolamine
    • 1225387-53-0
    • 114024-26-9
    • 5-amino-pyrazole
    • CS-D1141
    • EINECS 217-338-1
    • AKOS000163955
    • 1h-pyrazol-3-ylamine
    • Q27453670
    • CHEMBL3217770
    • MFCD08700632
    • amino pyrazole
    • Inchi: 1S/C3H5N3/c4-3-1-2-5-6-3/h1-2H,(H3,4,5,6)
    • InChI Key: JVVRJMXHNUAPHW-UHFFFAOYSA-N
    • SMILES: N1C(=CC=N1)N

Computed Properties

  • Exact Mass: 83.04845
  • Monoisotopic Mass: 83.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 45.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd